Cas no 53976-14-0 (4-phenylthiophene-3-carboxylic acid)

4-phenylthiophene-3-carboxylic acid structure
53976-14-0 structure
Product Name:4-phenylthiophene-3-carboxylic acid
CAS No:53976-14-0
MF:C9H14ClNO5
MW:251.664162158966
CID:889408
Update Time:2026-04-29

4-phenylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-phenylthiophene-3-carboxylic acid
    • ethyl 2-[(4-methylphenyl)sulfonylamino]-4-phenylthiophene-3-carboxylate
    • AC1L5OTJ
    • AC1Q6U50
    • AG-K-10360
    • AR-1I8233
    • CTK4J9166
    • ethyl 2-{[(4-methylphenyl)sulfonyl]amino}-4-phenylthiophene-3-carboxylate
    • NSC128713
    • Oprea1_335956

Computed Properties

  • Exact Mass: 401.07600

Experimental Properties

  • PSA: 109.09000
  • LogP: 5.85480

4-phenylthiophene-3-carboxylic acid Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

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